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Compound of Interest

Compound Name: 4-Hydroxyhygric acid

Cat. No.: B15553229 Get Quote

CAS Number: 4252-82-8

Abstract
This technical guide provides a comprehensive overview of 4-Hydroxyhygric acid, a non-

proteinogenic imino acid with known biological activities. Despite its potential in drug discovery

and development, particularly as an anti-HIV and insecticidal agent, detailed research on its

biosynthesis, mechanism of action, and specific experimental protocols remains limited. This

document collates the available scientific information, presents it in a structured format for

researchers, scientists, and drug development professionals, and offers hypothetical pathways

and general experimental methodologies to guide future research. All quantitative data is

summarized in tables, and logical relationships are visualized using Graphviz diagrams.

Introduction
4-Hydroxyhygric acid, systematically known as (2S,4R)-4-hydroxy-1-methylpyrrolidine-2-

carboxylic acid, is a proline derivative found in nature. As a non-proteinogenic amino acid, it is

not incorporated into proteins during translation but plays a role in the secondary metabolism of

the producing organisms. Its discovery has prompted interest in its potential pharmacological

and agrochemical applications. This guide aims to provide a detailed technical resource on 4-
Hydroxyhygric acid, summarizing its chemical properties, known biological activities, and

outlining potential avenues for future research.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-Hydroxyhygric acid is presented

in Table 1. This data is essential for its handling, characterization, and use in experimental

settings.

Property Value Source

CAS Number 4252-82-8 [1]

Molecular Formula C₆H₁₁NO₃ [1]

Molecular Weight 145.16 g/mol [1]

IUPAC Name

(2S,4R)-4-hydroxy-1-

methylpyrrolidine-2-carboxylic

acid

[1]

Melting Point 238-240 °C [1]

Boiling Point 316.2 ± 42.0 °C at 760 mmHg [1]

Physical Form Solid [1]

Purity Typically ≥97% [1]

Storage Temperature 4°C [1]

Biological Significance and Activity
4-Hydroxyhygric acid has been identified as a bioactive compound with potential applications

in both medicine and agriculture. Its known biological activities are summarized below.

Natural Sources
4-Hydroxyhygric acid is a natural product isolated from the leaves of tropical leguminous

trees of the genus Copaifera. Specifically, it has been extracted from five species within this

genus.

Insecticidal and Antifeedant Activity
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This imino acid has been shown to be an inhibitor of the development of seed-eating beetle

larvae.[1] Furthermore, it acts as a significant feeding deterrent for leaf-eating lepidopteran

species, such as Spodoptera littoralis.[1] The precise mechanism of this insecticidal and

antifeedant activity has not been elucidated in the available literature.

Anti-HIV Activity
4-Hydroxyhygric acid has been reported to possess anti-HIV-1 activity.[1] However, the

specific viral or cellular target and the mechanism by which it inhibits HIV-1 replication are not

yet described in published research.

Signaling and Biosynthetic Pathways (Hypothetical)
Detailed signaling and biosynthetic pathways for 4-Hydroxyhygric acid are not currently

available in the scientific literature. Based on the known biosynthesis of proline and the

structure of 4-Hydroxyhygric acid, a hypothetical biosynthetic pathway is proposed. Similarly,

a speculative signaling pathway for its anti-HIV activity is presented to stimulate further

investigation.

Hypothetical Biosynthesis Pathway
It is plausible that 4-Hydroxyhygric acid is synthesized from the common amino acid L-

proline, which itself is derived from L-glutamate. The pathway likely involves hydroxylation and

N-methylation steps.
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L-Glutamate Δ¹-Pyrroline-5-carboxylateP5CS L-ProlineP5CR (2S,4R)-4-Hydroxy-L-prolineProlyl-4-hydroxylase 4-Hydroxyhygric Acid
((2S,4R)-4-hydroxy-1-methylpyrrolidine-2-carboxylic acid)

N-methyltransferase
(e.g., SAM-dependent)

Investigative Workflow

4-Hydroxyhygric Acid

In vitro HIV-1 Infection Assay
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(Reverse Transcriptase, Integrase, Protease)

If inhibition observed

Direct Binding Studies
(e.g., SPR, ITC)

Identify target enzyme

Mechanism of Inhibition

 

Dried & Powdered
Copaifera Leaves

Maceration or Soxhlet Extraction
(e.g., with 80% Methanol)

Filtration to remove solid debris

Rotary Evaporation
to yield crude extract

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Column Chromatography
(e.g., Silica Gel or Ion Exchange)

Aqueous Fraction

Preparative HPLC
(Reversed-Phase or HILIC)

Spectroscopic Analysis
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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